Cas no 2228290-63-7 (3-(6-chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(6-chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228290-63-7
• MF: C₉H₁₁ClF₂N₂
• MW: 220.646847963333
• CID: 6585954
• PubChem ID: 165664892
• Update Time: 2025-10-23

3-(6-chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• 2228290-63-7
• EN300-1970762

• Inchi： 1S/C9H11ClF2N2/c1-9(13,8(11)12)5-6-3-2-4-7(10)14-6/h2-4,8H,5,13H2,1H3
• InChI Key： NLRKPXDOYNCTDE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC(C)(C(F)F)N)=N1

Computed Properties

• Exact Mass: 220.0578824g/mol
• Monoisotopic Mass: 220.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine

3-(6-Chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine: A Comprehensive Overview

3-(6-Chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine is a highly specialized organic compound with the CAS number 2228290-63-7. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a chlorine atom at the 6-position, a difluoromethyl group, and an amine functional group, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of 3-(6-chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine in the synthesis of bioactive compounds. Its ability to act as an intermediate in the construction of complex molecular architectures has been extensively explored. Researchers have demonstrated that this compound can undergo a variety of transformations, including nucleophilic substitutions, eliminations, and additions, which are critical for the development of novel therapeutic agents.

The structural features of 3-(6-chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine make it particularly suitable for applications in medicinal chemistry. The presence of the pyridine ring provides aromatic stability and potential sites for further functionalization. Additionally, the difluoromethyl group introduces electronic effects that can influence the reactivity and bioavailability of the compound. These attributes have led to its use in the synthesis of inhibitors for various enzyme targets, including kinases and proteases.

One of the most promising areas of research involving this compound is its role in antiviral drug development. Studies have shown that derivatives of 3-(6-chloropyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine can exhibit potent activity against viral enzymes such as protease and polymerase. This makes them valuable candidates for combating viral infections, including emerging pathogens like coronaviruses.

In addition to its pharmacological applications, 3-(6-chloropyridin-2-yll)-1,1-difluoro-2-methylpropanamime has also been explored for its potential in agrochemicals. Its ability to interact with various biological systems suggests that it could serve as a lead compound for developing new pesticides or herbicides. However, further research is needed to fully understand its environmental impact and safety profile.

The synthesis of 3-(6-chloropyridin--yl)-1,1-difluoro--methylpropan--amine involves a series of carefully optimized steps to ensure high yields and purity. Key steps include the chlorination of pyridine derivatives and subsequent fluorination reactions. The development of efficient synthetic routes has been a focus area for chemists aiming to scale up production for commercial applications.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and purity, which are essential for ensuring consistent quality in downstream applications.

In conclusion, 3-(6-chloropyridin--yl)-1,1-difluoro--methylpropan--amine stands out as a versatile and valuable compound with wide-ranging applications in chemistry and pharmacology. Its unique structural features and reactivity make it an attractive candidate for developing new drugs and agrochemicals. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific innovation.